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CAS No.: 2739690-43-6

Cat. No.: B15611087

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of this writing, a specific crystal structure of Luvometinib in complex with MEK1

or MEK2 has not been made publicly available in the Protein Data Bank (PDB). This guide,

therefore, provides a comprehensive overview of Luvometinib's mechanism of action based

on its known function as a highly selective, allosteric MEK1/2 inhibitor, drawing upon publicly

available clinical data and general knowledge of MEK inhibitor-kinase interactions.

Introduction to Luvometinib (FCN-159)
Luvometinib (formerly FCN-159) is a potent and highly selective, orally bioavailable small

molecule inhibitor of MEK1 and MEK2 (mitogen-activated protein kinase kinase 1 and 2).[1][2]

Developed by Shanghai Fosun Pharmaceutical (Group) Co., Ltd., it is designed to target the

RAS/RAF/MEK/ERK signaling pathway, which is frequently dysregulated in various human

cancers.[1][3] Luvometinib has received approval for the treatment of adult patients with

Langerhans cell histiocytosis (LCH) and histiocytic neoplasms, as well as for pediatric patients

with neurofibromatosis type 1 (NF1) who have symptomatic, inoperable plexiform

neurofibromas.[3][4] Its therapeutic effect is achieved by inhibiting MEK1/2, which in turn blocks
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the phosphorylation and activation of ERK1/2, leading to the suppression of tumor cell

proliferation and survival.[1][3]

The RAS/RAF/MEK/ERK Signaling Pathway
The RAS/RAF/MEK/ERK pathway is a critical intracellular signaling cascade that transduces

signals from extracellular growth factors to the nucleus, regulating a wide array of cellular

processes including proliferation, differentiation, survival, and angiogenesis.[5][6][7] Aberrant

activation of this pathway, often through mutations in RAS or BRAF genes, is a key driver in

many cancers.[7][8]

The pathway is initiated by the activation of receptor tyrosine kinases (RTKs) on the cell

surface, which leads to the activation of the small GTPase RAS. Activated RAS then recruits

and activates RAF kinases (A-RAF, B-RAF, C-RAF). RAF kinases subsequently phosphorylate

and activate the dual-specificity kinases MEK1 and MEK2. Activated MEK1/2 are the only

known kinases that phosphorylate and activate the downstream extracellular signal-regulated

kinases, ERK1 and ERK2. Phosphorylated ERK1/2 can then translocate to the nucleus to

phosphorylate and activate various transcription factors, leading to changes in gene expression

that drive cell proliferation and survival.[6][9]
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Figure 1: The RAS/RAF/MEK/ERK signaling pathway and the inhibitory action of

Luvometinib.

Inferred Mechanism of Action and Binding of
Luvometinib
Luvometinib is a non-ATP-competitive, allosteric inhibitor of MEK1/2.[10] This class of

inhibitors binds to a specific pocket adjacent to the ATP-binding site of the MEK kinase domain.

This binding event locks the kinase in an inactive conformation, preventing it from

phosphorylating its only known substrates, ERK1 and ERK2.

The key features of this allosteric inhibition are:

High Selectivity: The allosteric binding pocket is unique to MEK1/2, which contributes to the

high selectivity of inhibitors like Luvometinib and minimizes off-target effects.

Non-Competitive with ATP: The inhibitor does not compete with the high intracellular

concentrations of ATP, which can be a limitation for ATP-competitive inhibitors.

Conformational Lock: Binding of the inhibitor induces a conformational change that prevents

the proper alignment of the catalytic residues and the activation loop, thereby inhibiting

kinase activity.
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Figure 2: Conceptual diagram of Luvometinib's allosteric inhibition of MEK1/2.

Quantitative Data for Luvometinib
The following tables summarize the key quantitative data for Luvometinib from preclinical and

clinical studies.

Table 1: Pharmacokinetic and In Vitro Activity

Parameter Value Reference

Molecular Weight 665.45 g/mol [11]

| Mechanism of Action | MEK1/2 Inhibitor |[1][2] |

Note: Specific IC50 or Ki values for Luvometinib against MEK1/2 are not readily available in

the public domain but it is described as a "highly active" and "highly potent selective" inhibitor.
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[2][12]

Table 2: Clinical Efficacy of Luvometinib in Pediatric Patients with NF1-associated Plexiform

Neurofibromas

Parameter Result

Objective Response Rate (ORR) -

Investigator Assessed
60.5% (95% CI: 44.4-75.0)

Partial Response (PR) 26 patients

Stable Disease (SD) 17 patients

Progressive Disease (PD) 0 patients

Objective Response Rate (ORR) - BIRC

Assessed
44.2% (95% CI: 29.1-60.1)

Partial Response (PR) 19 patients

Median Time to Response 4.7 months

1-Year Progression-Free Survival (PFS) Rate 95.3%

Pain Improvement (NRS ≥ 2 at baseline)
92.9% of patients experienced significant

improvement

Data from a multicenter, open-label phase 2 clinical trial (NCT04954001) with a median follow-

up of 25.1 months.[2][4]

Table 3: Clinical Efficacy of Luvometinib in Adult Patients with Histiocytic Neoplasms
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Parameter Result

Objective Response Rate (ORR) - IRC

Assessed
82.8%

Complete Metabolic Response (CMR) Rate 62.1%

2-Year Duration of Response (DOR) Rate 91.1%

Median Time to Response 2.9 months

Data from a Phase II clinical trial.[3]

Experimental Protocols
The following are representative protocols for assays commonly used to characterize MEK

inhibitors like Luvometinib.

In Vitro MEK1 Kinase Assay
This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by

purified MEK1 enzyme.

Materials:

Recombinant active MEK1 enzyme

Inactive ERK2 substrate

ATP

Assay Buffer (e.g., 25 mM HEPES, pH 7.4, 10 mM MgCl2, 5 mM β-glycerophosphate, 0.1

mM Na3VO4, 2 mM DTT)

Luvometinib (or other test compound) dissolved in DMSO

ADP-Glo™ Kinase Assay Kit (Promega) or similar detection system

96-well or 384-well assay plates
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Procedure:

Compound Preparation: Prepare serial dilutions of Luvometinib in DMSO. Further dilute in

assay buffer to the desired final concentrations.

Enzyme and Substrate Preparation: Dilute MEK1 enzyme and ERK2 substrate in assay

buffer to the desired concentrations.

Assay Reaction: a. Add the diluted Luvometinib or DMSO (vehicle control) to the assay

plate. b. Add the MEK1 enzyme to the wells and incubate for a short period (e.g., 10

minutes) at room temperature to allow for compound binding. c. Initiate the kinase reaction

by adding a mixture of ERK2 substrate and ATP. d. Incubate the reaction at 30°C for a

specified time (e.g., 30-60 minutes).

Detection: a. Stop the kinase reaction and measure the amount of ADP produced using the

ADP-Glo™ system, which involves adding ADP-Glo™ reagent followed by Kinase Detection

Reagent. b. Measure the luminescence on a plate reader. The luminescence signal is

proportional to the amount of ADP generated and thus to the MEK1 activity.

Data Analysis: a. Subtract background luminescence. b. Normalize the data to the vehicle

control (100% activity) and a no-enzyme control (0% activity). c. Plot the percent inhibition

versus the logarithm of the Luvometinib concentration and fit the data to a four-parameter

logistic equation to determine the IC50 value.

Cell-Based Phospho-ERK Assay
This assay measures the inhibition of ERK phosphorylation in cells treated with a MEK inhibitor.

Materials:

Cancer cell line with an activated RAS/RAF/MEK/ERK pathway (e.g., A375 with BRAF

V600E mutation)

Cell culture medium and serum

Luvometinib (or other test compound) dissolved in DMSO

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
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Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204) and anti-total-ERK1/2

HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Western blot equipment or a plate-based detection method (e.g., HTRF, AlphaScreen).

Procedure (Western Blot):

Cell Culture and Treatment: a. Seed cells in a multi-well plate and allow them to adhere

overnight. b. Serum-starve the cells for 4-16 hours if necessary to reduce basal ERK

phosphorylation. c. Treat the cells with various concentrations of Luvometinib or DMSO

(vehicle control) for a specified time (e.g., 1-2 hours).

Cell Lysis: a. Aspirate the medium and wash the cells with ice-cold PBS. b. Add ice-cold lysis

buffer to each well and incubate on ice to lyse the cells. c. Scrape the cells and collect the

lysates. Centrifuge to pellet cell debris and collect the supernatant.

Protein Quantification: Determine the protein concentration of each lysate using a BCA or

Bradford assay.

Western Blotting: a. Normalize protein amounts and separate by SDS-PAGE. b. Transfer the

proteins to a PVDF or nitrocellulose membrane. c. Block the membrane with a blocking

buffer (e.g., 5% non-fat milk or BSA in TBST). d. Incubate the membrane with the primary

anti-phospho-ERK1/2 antibody overnight at 4°C. e. Wash the membrane and incubate with

the HRP-conjugated secondary antibody. f. Visualize the bands using an ECL substrate and

an imaging system. g. Strip the membrane and re-probe with the anti-total-ERK1/2 antibody

as a loading control.

Data Analysis: a. Quantify the band intensities using densitometry. b. Calculate the ratio of

phospho-ERK to total-ERK for each treatment. c. Normalize the data to the vehicle-treated

control and plot against the inhibitor concentration to determine the IC50 value.
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Figure 3: Workflow for a cell-based phospho-ERK assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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